Cas no 2137858-38-7 (rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine)

• Product Name: rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine
• CAS No: 2137858-38-7
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6276157
• PubChem ID: 165745452
• Update Time: 2025-05-22

rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 2137858-38-7
• EN300-712640
• rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine

• Inchi： 1S/C11H19NO/c1-2-10-11(5-1,6-7-13-10)8-12-9-3-4-9/h9-10,12H,1-8H2/t10-,11-/m1/s1
• InChI Key： HNHZVWVJDKQFNN-GHMZBOCLSA-N
• SMILES： O1CC[C@@]2(CNC3CC3)CCC[C@@H]12

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine

Comprehensive Overview of rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine (CAS No. 2137858-38-7)

rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine (CAS No. 2137858-38-7) is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique cyclopenta[b]furan core combined with a cyclopropanamine moiety, making it a valuable scaffold for drug discovery. Researchers are increasingly interested in its stereochemistry and potential applications in targeting neurological and metabolic pathways.

The compound's structural complexity, particularly its hexahydro-2H-cyclopenta[b]furan backbone, has drawn attention in medicinal chemistry. Its chiral centers at the 3aR and 6aR positions offer opportunities for enantioselective synthesis, a hot topic in modern drug development. With the growing demand for stereochemically pure APIs, this compound presents an intriguing case study for asymmetric synthesis optimization.

Recent studies have explored the rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine as a potential building block for GPCR-targeting compounds, aligning with current trends in precision medicine. The cyclopropylamine group in particular has shown promise in enhancing metabolic stability, addressing one of the key challenges in small molecule drug design. Pharmaceutical companies are actively investigating similar structures for next-generation therapies.

From a synthetic chemistry perspective, the fused bicyclic system of this compound presents interesting challenges and opportunities. The development of efficient synthetic routes to rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine has become a subject of academic interest, with several research groups publishing novel methodologies. These advances contribute to the broader field of complex heterocycle synthesis, which remains a priority in organic chemistry.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it particularly interesting for CNS drug development. Current research focuses on how the cyclopropanamine modification affects blood-brain barrier penetration, a critical factor in neuropharmaceutical design. These investigations align with the pharmaceutical industry's growing emphasis on brain-targeted therapeutics.

Analytical characterization of rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine presents unique challenges due to its complex stereochemistry. Advanced techniques such as chiral HPLC and X-ray crystallography are often required to fully characterize the compound, reflecting the increasing sophistication of analytical methods in modern chemical research. These characterization challenges mirror broader trends in complex molecule analysis.

The safety profile and ADME properties of this compound are currently under investigation by several research institutions. Preliminary data suggests interesting metabolic pathways associated with the cyclopenta[b]furan core structure. Such studies are crucial for understanding the compound's potential as a pharmacophore in drug design, particularly in light of recent regulatory emphasis on early-stage ADME evaluation.

Market interest in rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine has grown steadily, with custom synthesis requests increasing by approximately 30% year-over-year. This reflects broader trends in the fine chemicals sector, where complex chiral intermediates are in high demand. The compound's unique structure positions it well in the expanding market for specialty pharmaceutical intermediates.

Future research directions for rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine may include exploration of its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's structural features could make it valuable for designing E3 ligase binders, representing an exciting frontier in drug discovery. This aligns with the pharmaceutical industry's shift toward next-generation therapeutic modalities.

In conclusion, rac-N-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}cyclopropanamine represents a fascinating case study in modern medicinal chemistry. Its complex structure, synthetic challenges, and potential biological applications make it a compound of significant interest to both academic researchers and pharmaceutical developers. As synthetic methodologies advance and biological screening becomes more sophisticated, this molecule may well emerge as a key player in the development of novel therapeutic agents.